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methylbutanoic acid

Cat. No.: B7968781

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(2-Chlorophenyl)-2-methylbutanoic acid is a synthetic carboxylic acid derivative. Its

structural motifs, a chlorinated aromatic ring and a carboxylic acid group, suggest its potential

utility as an intermediate in the synthesis of novel pharmaceutical compounds and other

bioactive molecules. The presence of the chlorine atom can significantly influence the

compound's physicochemical properties, including its acidity and lipophilicity, which are critical

parameters in drug design.[1][2]

These application notes provide a comprehensive guide to the safe handling, storage, and use

of 2-(2-Chlorophenyl)-2-methylbutanoic acid in a laboratory setting. The protocols outlined

herein are designed to ensure the integrity of the compound and the safety of laboratory

personnel.
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While specific experimental data for 2-(2-Chlorophenyl)-2-methylbutanoic acid is not readily

available, we can infer its general properties based on its structure and data from closely

related analogs.

Property
Inferred
Value/Characteristic

Source/Justification

Molecular Formula C₁₁H₁₃ClO₂ Calculated

Molecular Weight 212.67 g/mol Calculated

Physical Form Solid

Based on analogs like 2-(2-

Chlorophenyl)-3-

methylbutanoic acid.[3]

Solubility

Likely soluble in organic

solvents such as DMSO,

ethanol, and methanol. Poorly

soluble in water.

General characteristic of

similar organic acids.

Acidity

Expected to be a weak to

moderately strong acid. The

electron-withdrawing nature of

the chlorine atom on the

phenyl ring likely increases its

acidity compared to its non-

chlorinated counterpart.[1][2]

Inductive effect of halogens on

carboxylic acids.[1][2]

Hazard Assessment and Safety Precautions
A specific Safety Data Sheet (SDS) for 2-(2-Chlorophenyl)-2-methylbutanoic acid is not

currently available. Therefore, the following hazard assessment is based on data from

structurally similar compounds, such as other chlorinated phenylbutanoic acid derivatives.[3][4]

GHS Hazard Classification (Inferred):

Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed.

Skin Irritation (Category 2) - H315: Causes skin irritation.
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Eye Irritation (Category 2A) - H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System - H335:

May cause respiratory irritation.

Signal Word: Warning

Hazard Pictogram:

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this compound to determine the

appropriate level of PPE. The following are minimum recommendations:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

dust particles and splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected before use and changed immediately if contaminated.

Body Protection: A laboratory coat is required. For operations with a higher risk of exposure,

a chemical-resistant apron should be worn.

Respiratory Protection: All handling of the solid compound and its solutions should be

conducted in a certified chemical fume hood to minimize inhalation of dust or vapors.

Engineering Controls
Chemical Fume Hood: All weighing and solution preparation activities must be performed in

a well-ventilated chemical fume hood.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the laboratory where the compound is handled.

Storage Protocols
Proper storage is crucial to maintain the stability and integrity of 2-(2-Chlorophenyl)-2-
methylbutanoic acid and to ensure a safe laboratory environment.
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Container: Store in a tightly sealed, clearly labeled container to prevent contamination and

moisture absorption.

Temperature: Store at room temperature (15-25°C) in a dry place.[3][4]

Ventilation: The storage area should be well-ventilated.

Incompatible Materials: Segregate from strong bases, strong oxidizing agents, and reactive

metals. Do not store acids and bases together.

Light Sensitivity: While specific data is unavailable, it is good practice to protect the

compound from direct sunlight.

Experimental Protocols
Protocol for Preparing a Stock Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:

2-(2-Chlorophenyl)-2-methylbutanoic acid (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Weighing paper or boat

Spatula

Appropriately sized amber glass vial or a clear vial wrapped in aluminum foil with a screw

cap

Vortex mixer

Procedure:
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Calculation:

Molecular Weight (MW) of 2-(2-Chlorophenyl)-2-methylbutanoic acid = 212.67 g/mol .

To prepare 10 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 212.67 g/mol = 0.021267 g = 21.27 mg.

Weighing:

Tare the analytical balance with a clean, dry weighing boat.

Inside a chemical fume hood, carefully weigh out approximately 21.27 mg of 2-(2-
Chlorophenyl)-2-methylbutanoic acid. Record the exact weight.

Dissolution:

Carefully transfer the weighed solid into the labeled vial.

Add the calculated volume of anhydrous DMSO to the vial.

Securely cap the vial.

Solubilization:

Vortex the vial for 1-2 minutes until the solid is completely dissolved. Visually inspect the

solution to ensure there are no remaining solid particles.

Storage of Stock Solution:

Store the stock solution at -20°C for long-term storage. For short-term storage (up to a few

days), 2-8°C is acceptable.

When thawing for use, allow the vial to come to room temperature before opening to

prevent condensation of atmospheric moisture into the solution.
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Spill and Waste Disposal Procedures
Spill Cleanup:

Small Spills (Solid):

Ensure proper PPE is worn.

Gently sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

Large Spills:

Evacuate the area and restrict access.

Notify your institution's environmental health and safety (EHS) department immediately.

Ventilate the area if it is safe to do so.

Waste Disposal:

All waste materials containing 2-(2-Chlorophenyl)-2-methylbutanoic acid, including empty

containers, contaminated PPE, and spill cleanup materials, must be disposed of as

hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of this chemical down the drain.

Visualization of Handling Workflow
The following diagram illustrates the key decision points and workflow for the safe handling of

2-(2-Chlorophenyl)-2-methylbutanoic acid.
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Safe Handling Workflow for 2-(2-Chlorophenyl)-2-methylbutanoic Acid

Preparation

Handling

Contingency

Start: Need to handle the compound

Conduct Risk Assessment

Select Appropriate PPE

Work in a Chemical Fume Hood

Weigh Solid Compound

Prepare Stock Solution

Spill OccursStore Solid and Stock Solution

end

End of Procedure

Small Spill Protocol

Is it a small spill?

Large Spill Protocol

Is it a large spill?

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-(2-Chlorophenyl)-2-methylbutanoic acid.
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Stability and Reactivity
Chemical Stability: The compound is expected to be stable under recommended storage

conditions.

Reactivity:

As a carboxylic acid, it will react with bases to form salts.

It may undergo esterification with alcohols in the presence of an acid catalyst.[5]

The presence of the chlorinated phenyl ring may influence its reactivity in various organic

transformations.

Incompatible Materials: Strong bases, strong oxidizing agents, and reactive metals.

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

toxic fumes, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.

Conclusion
While 2-(2-Chlorophenyl)-2-methylbutanoic acid presents moderate health hazards, it can

be handled safely by adhering to the protocols outlined in these application notes. A thorough

understanding of its potential hazards, the consistent use of appropriate personal protective

equipment, and proper engineering controls are paramount for ensuring the safety of all

laboratory personnel.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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